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Compound of Interest

Compound Name: 2-Bromo-4-fluoropyridine

Cat. No.: B1291336

Essential Safety and Handling Guide for 2-Bromo-4-
fluoropyridine

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Bromo-4-fluoropyridine, tailored for researchers, scientists, and professionals in drug
development. Following these procedures is essential for ensuring laboratory safety and proper
chemical management.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Bromo-4-fluoropyridine is a combustible liquid that is harmful if swallowed and can cause
serious eye and skin irritation.[1][2][3] Appropriate PPE is mandatory to prevent exposure.

Recommended Personal Protective Equipment:
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Protection Type

Specification

Rationale

Eye Protection

Tight-sealing safety goggles or
a face shield.[4][5]

To protect against splashes
and vapors that can cause

serious eye damage.[1][3]

Hand Protection

Wear appropriate protective
gloves.[4][6] The specific glove
material and thickness should
be selected based on the task
and potential for exposure.
Consult the glove
manufacturer for breakthrough

times and degradation data.

To prevent skin contact, as the
substance can cause skin
irritation.[3][4]

Skin and Body Protection

A lab coat or chemical-
resistant apron and closed-toe
shoes are required.[4] For
larger quantities or where
splashing is likely, a chemical-
resistant suit may be

necessary.[5]

To protect the skin from
accidental contact and
contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[41[71[8] If ventilation is
inadequate or exposure limits
are exceeded, a NIOSH/MSHA
or European Standard EN 149
approved respirator with an
organic vapor filter (Type A,
Brown) should be used.[4][9]

To prevent inhalation of
vapors, which may cause
respiratory irritation.[3][4]

Quantitative Data Summary
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Property Value Reference
CAS Number 357927-50-5 [1]
Molecular Formula C5H3BrEN [1]
Molecular Weight 175.99 g/mol [1]
Appearance Liquid [1]
Density 1.699 g/mL at 25 °C [1]
Flash Point 76.7 °C (170.1 °F) - closed cup  [1]
Refractive Index n20/D 1.537 [1]

Operational Plan: From Recelipt to Disposal

A systematic approach to handling 2-Bromo-4-fluoropyridine is critical for safety. The
following workflow outlines the key steps.

Safe Handling and Disposal Workflow
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Receiving & Storage

1. Receiving:
Inspect container for damage and leaks upon arrival,

im.

2. Storage:
(Swre in a cool, dry, well-ventilated area in a tightly sealed, original container. Keep away from heat, sparks, and open ﬂamss)

Handling & Use

3. Don PPE:
Wear appropriate eye protection, gloves, and lab coat.

4. Experimental Use:
Handle exclusively in a chemical fume hood to ensure adequate ventilation.

11 Spill Occurs.

Spill & Emergency v ‘Waste Disposal
5. Spill Response: 6. Waste Collection
Evacuate the area. Absorb spill with inert material (sand, vermiculite). Collect in a sealed container for disposal. Avoid breathing vapors. Collect unused product and contaminated materials in labeled, sealed containers.

7. Disposal
(Dlspose of waste through an approved hazardous waste disposal plant. Do not allow to enter drains. Follow all local, state, and federal regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Bromo-4-fluoropyridine.

Experimental Protocols
General Handling Protocol
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» Preparation: Before handling, ensure that a chemical fume hood is operational and that all
necessary PPE is readily available. An eyewash station and safety shower must be
accessible.[4][9]

 Aliquoting and Use: Conduct all work, including opening containers, transferring, and
weighing, within a certified chemical fume hood to minimize inhalation exposure.[8]

o Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and
water.[4][6] Decontaminate all surfaces and equipment.

o Clothing: Contaminated clothing should be removed immediately and washed before reuse.

[4]16]

Spill Response Protocol

e Immediate Actions: In case of a spill, evacuate personnel from the immediate area and move
upwind.[7]

o Control and Containment: If safe to do so, stop the leak.[7] Contain the spill using inert
absorbent materials like sand, earth, or vermiculite.[7]

o Cleanup: Collect the absorbed material and any recoverable product into a suitable, labeled
container for waste disposal.[7]

o Ventilation: Ensure the area is well-ventilated before re-entry.
» Reporting: Report the spill to the appropriate environmental health and safety personnel.

Disposal Plan

Proper disposal of 2-Bromo-4-fluoropyridine and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Chemical Waste: Unused or waste 2-Bromo-4-fluoropyridine must be disposed of as
hazardous waste.[4] It should be collected in a clearly labeled, sealed container. Do not mix
with other waste streams unless compatibility is confirmed.
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o Contaminated Materials: All materials that have come into contact with 2-Bromo-4-
fluoropyridine, including gloves, absorbent materials from spills, and disposable labware,
must be treated as hazardous waste and disposed of accordingly.[7]

o Containers: Empty containers should be triple-rinsed (if appropriate for the container type)
with a suitable solvent, and the rinsate collected as hazardous waste. Dispose of the
container as recommended by the manufacturer or your institution's waste management
guidelines.[7]

o Professional Disposal: All waste must be disposed of through a licensed and approved
hazardous waste disposal company, in accordance with local, state, and federal regulations.
[4][9] Never pour 2-Bromo-4-fluoropyridine down the drain.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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